Cas no 1391730-27-0 (tert-Butyl (3S)-3-({[(4-methylbenzene)sulfonyl]oxy}methyl)pyrrolidine-1-carboxylate)

Technical Introduction: tert-Butyl (3S)-3-({[(4-methylbenzene)sulfonyl]oxy}methyl)pyrrolidine-1-carboxylate is a chiral pyrrolidine derivative featuring a tert-butoxycarbonyl (Boc) protecting group and a tosylate (4-methylbenzenesulfonate) functional group. The (3S)-stereochemistry ensures enantioselectivity, making it valuable in asymmetric synthesis and pharmaceutical intermediates. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, while the tosylate moiety serves as a versatile leaving group for nucleophilic substitution reactions. This compound is particularly useful in peptidomimetics and bioactive molecule synthesis, offering controlled reactivity and high purity. Its well-defined structure supports reproducible results in complex organic transformations.
tert-Butyl (3S)-3-({[(4-methylbenzene)sulfonyl]oxy}methyl)pyrrolidine-1-carboxylate structure
1391730-27-0 structure
Product Name:tert-Butyl (3S)-3-({[(4-methylbenzene)sulfonyl]oxy}methyl)pyrrolidine-1-carboxylate
CAS No:1391730-27-0
MF:C17H25NO5S
MW:355.449104070663
CID:5524433
Update Time:2025-06-08

tert-Butyl (3S)-3-({[(4-methylbenzene)sulfonyl]oxy}methyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl (3S)-3-({[(4-methylbenzene)sulfonyl]oxy}methyl)pyrrolidine-1-carboxylate
    • Inchi: 1S/C17H25NO5S/c1-13-5-7-15(8-6-13)24(20,21)22-12-14-9-10-18(11-14)16(19)23-17(2,3)4/h5-8,14H,9-12H2,1-4H3/t14-/m0/s1
    • InChI Key: WPYAOABDDALQSO-AWEZNQCLSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CC[C@H](COS(C2=CC=C(C)C=C2)(=O)=O)C1

tert-Butyl (3S)-3-({[(4-methylbenzene)sulfonyl]oxy}methyl)pyrrolidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
BA01214-1g
tert-Butyl (3S)-3-({[(4-methylbenzene)sulfonyl]oxy}methyl)pyrrolidine-1-carboxylate
1391730-27-0 98%
1g
$142.00 2024-04-20
A2B Chem LLC
BA01214-5g
tert-Butyl (3S)-3-({[(4-methylbenzene)sulfonyl]oxy}methyl)pyrrolidine-1-carboxylate
1391730-27-0 98%
5g
$402.00 2024-04-20

Additional information on tert-Butyl (3S)-3-({[(4-methylbenzene)sulfonyl]oxy}methyl)pyrrolidine-1-carboxylate

Research Brief on tert-Butyl (3S)-3-({[(4-methylbenzene)sulfonyl]oxy}methyl)pyrrolidine-1-carboxylate (CAS: 1391730-27-0)

In recent years, the compound tert-Butyl (3S)-3-({[(4-methylbenzene)sulfonyl]oxy}methyl)pyrrolidine-1-carboxylate (CAS: 1391730-27-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, a key intermediate in the synthesis of various bioactive molecules, has been the subject of multiple studies aimed at optimizing its synthetic pathways and exploring its potential applications in drug development. The following brief provides an overview of the latest research findings related to this compound, highlighting its synthetic utility, biological relevance, and future prospects.

The synthesis of tert-Butyl (3S)-3-({[(4-methylbenzene)sulfonyl]oxy}methyl)pyrrolidine-1-carboxylate has been refined in recent studies to improve yield and purity. Researchers have employed advanced techniques such as asymmetric synthesis and catalytic methods to achieve enantioselective production of the (3S)-configured pyrrolidine derivative. These advancements are critical for ensuring the compound's suitability as a building block in the synthesis of chiral pharmaceuticals, where stereochemical purity is paramount.

One of the primary applications of this compound lies in its role as a precursor for the development of protease inhibitors and other small-molecule therapeutics. Recent studies have demonstrated its utility in the synthesis of novel inhibitors targeting enzymes such as HIV-1 protease and hepatitis C virus NS3/4A protease. The tosyloxy group in the molecule serves as a versatile leaving group, facilitating further functionalization and enabling the construction of complex pharmacophores with enhanced biological activity.

In addition to its synthetic applications, tert-Butyl (3S)-3-({[(4-methylbenzene)sulfonyl]oxy}methyl)pyrrolidine-1-carboxylate has been investigated for its potential in medicinal chemistry. Recent in vitro studies have explored its incorporation into peptidomimetics and macrocyclic compounds, which exhibit improved pharmacokinetic properties and target selectivity. These findings underscore the compound's versatility as a scaffold for drug discovery, particularly in the design of next-generation therapeutics for infectious diseases and cancer.

Looking ahead, ongoing research is focused on expanding the utility of this compound through innovative synthetic strategies and biological evaluations. Collaborative efforts between academic and industrial researchers are expected to yield new derivatives with enhanced efficacy and reduced toxicity. Furthermore, the integration of computational modeling and high-throughput screening techniques is anticipated to accelerate the discovery of novel applications for this versatile intermediate.

In conclusion, tert-Butyl (3S)-3-({[(4-methylbenzene)sulfonyl]oxy}methyl)pyrrolidine-1-carboxylate (CAS: 1391730-27-0) represents a valuable tool in chemical biology and pharmaceutical research. Its synthetic accessibility, functional versatility, and biological relevance make it a promising candidate for the development of innovative therapeutics. As research in this area continues to evolve, this compound is likely to play an increasingly important role in addressing unmet medical needs and advancing the field of drug discovery.

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